1-(Isopropylsulfanyl)-2-vinylbenzene
Cat. No. B8544448
M. Wt: 178.30 g/mol
InChI Key: SGSZXIXKYVZHJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08513151B2
Procedure details
Methyl triphenylphosphonium iodide (1.57 g, 3.88 mmol) was dissolved in 25 mL ether in a 50 mL round-bottomed flask at 0° C. under dry nitrogen. To the mixture was added in one portion potassium tert-butoxide (0.47 g, 4.16 mmol) and it was stirred for 10 min at room temperature. 2-(isopropylsulfanyl)benzenecarbaldehyde (0.50 g, 2.77 mmol) was added in one portion at 0° C. and the reaction mixture was stirred for additional 24 h at room temperature. The mixture was added to 50 mL of saturated sodium bicarbonate solution, and then was extracted with 3×50 mL portions of ether. The extracts were dried with magnesium sulfate and evaporated. The light yellow oil of the crude product was further purified by chromatography on silica gel using 95:5 petroleum ether 60-80 and ether as eluent to give a colorless oil (0.40 g, 81%).
Name
Yield
81%
Identifiers
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REACTION_CXSMILES
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[I-].[CH3:2][P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.CC(C)([O-])C.[K+].[CH:28]([S:31][C:32]1[CH:37]=[CH:36][CH:35]=[CH:34][C:33]=1[CH:38]=O)([CH3:30])[CH3:29].C(=O)(O)[O-].[Na+]>CCOCC>[CH:28]([S:31][C:32]1[CH:37]=[CH:36][CH:35]=[CH:34][C:33]=1[CH:38]=[CH2:2])([CH3:30])[CH3:29] |f:0.1,2.3,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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1.57 g
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Type
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reactant
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Smiles
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[I-].C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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|
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Quantity
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25 mL
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|
Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
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0.47 g
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Type
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reactant
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Smiles
|
CC(C)([O-])C.[K+]
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Step Three
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Name
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|
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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C(C)(C)SC1=C(C=CC=C1)C=O
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Step Four
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Name
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|
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred for 10 min at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the reaction mixture was stirred for additional 24 h at room temperature
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|
Duration
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24 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted with 3×50 mL portions of ether
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The extracts were dried with magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The light yellow oil of the crude product was further purified by chromatography on silica gel using 95:5 petroleum ether 60-80 and ether as eluent
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Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
|
|
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Type
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product
|
|
Smiles
|
C(C)(C)SC1=C(C=CC=C1)C=C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.4 g | |
| YIELD: PERCENTYIELD | 81% | |
| YIELD: CALCULATEDPERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
